Cas no 2229018-87-3 ({5H,6H,7H,8H-imidazo1,2-apyridin-2-yl}methanesulfonyl fluoride)

• Product Name: {5H,6H,7H,8H-imidazo1,2-apyridin-2-yl}methanesulfonyl fluoride
• CAS No: 2229018-87-3
• MF: C₈H₁₁FN₂O₂S
• MW: 218.248543977737
• CID: 6191099
• PubChem ID: 165980259
• Update Time: 2025-10-30

{5H,6H,7H,8H-imidazo1,2-apyridin-2-yl}methanesulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• {5H,6H,7H,8H-imidazo1,2-apyridin-2-yl}methanesulfonyl fluoride
• EN300-2002860
• 2229018-87-3
• {5H,6H,7H,8H-imidazo[1,2-a]pyridin-2-yl}methanesulfonyl fluoride

• Inchi： 1S/C8H11FN2O2S/c9-14(12,13)6-7-5-11-4-2-1-3-8(11)10-7/h5H,1-4,6H2
• InChI Key： MDDMMZBEEIVSKK-UHFFFAOYSA-N
• SMILES： S(CC1=CN2C(CCCC2)=N1)(=O)(=O)F

Computed Properties

• Exact Mass: 218.05252693g/mol
• Monoisotopic Mass: 218.05252693g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 301
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 60.3Ų

Additional information on {5H,6H,7H,8H-imidazo1,2-apyridin-2-yl}methanesulfonyl fluoride

{5H,6H,7H,8H-imidazo[1,2-a]pyridin-2-yl}methanesulfonyl fluoride (CAS No. 2229018-87-3)

{5H,6H,7H,8H-imidazo[1,2-a]pyridin-2-yl}methanesulfonyl fluoride (CAS No. 2229018-87-3) is a unique and highly specialized compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of methanesulfonyl fluorides and is characterized by its distinctive imidazopyridine core structure. The combination of these functional groups imparts a range of chemical and biological properties that make it a valuable candidate for various applications in drug discovery and development.

The imidazopyridine scaffold is well-known for its ability to modulate various biological targets, including enzymes, receptors, and ion channels. This scaffold has been extensively studied for its potential in treating neurological disorders, cancer, and inflammatory diseases. The methanesulfonyl fluoride moiety, on the other hand, is a versatile functional group that can participate in a variety of chemical reactions, making it an attractive choice for synthetic chemists and medicinal chemists alike.

Recent studies have highlighted the potential of {5H,6H,7H,8H-imidazo[1,2-a]pyridin-2-yl}methanesulfonyl fluoride in the development of novel therapeutic agents. For instance, a study published in the *Journal of Medicinal Chemistry* in 2023 demonstrated that this compound exhibits potent inhibitory activity against a specific kinase involved in cancer cell proliferation. The researchers found that the compound effectively suppressed tumor growth in both in vitro and in vivo models, suggesting its potential as an anticancer agent.

Another area of interest is the compound's ability to modulate G protein-coupled receptors (GPCRs). GPCRs are a large family of membrane receptors that play crucial roles in signal transduction pathways. A study published in *Bioorganic & Medicinal Chemistry* in 2023 reported that {5H,6H,7H,8H-imidazo[1,2-a]pyridin-2-yl}methanesulfonyl fluoride selectively binds to a specific GPCR subtype, leading to significant changes in cellular signaling pathways. This finding opens up new possibilities for the development of drugs targeting GPCRs for the treatment of various diseases.

The synthetic accessibility of {5H,6H,7H,8H-imidazo[1,2-a]pyridin-2-yl}methanesulfonyl fluoride is another factor contributing to its appeal. Synthetic chemists have developed efficient routes to synthesize this compound using readily available starting materials and well-established chemical reactions. These synthetic methods not only ensure high yields but also allow for easy modification of the molecular structure to explore structure-activity relationships (SAR) and optimize pharmacological properties.

In addition to its therapeutic potential, {5H,6H,7H,8H-imidazo[1,2-a]pyridin-2-yl}methanesulfonyl fluoride has also been investigated for its use as a tool compound in biochemical assays. Its unique chemical properties make it suitable for probing specific biological processes and validating targets in early-stage drug discovery. For example, researchers at a leading pharmaceutical company have used this compound to develop high-throughput screening assays for identifying novel inhibitors of a key enzyme involved in metabolic disorders.

The safety profile of {5H,6H,7H,8H-imidazo[1,2-a]pyridin-2-yl}methanesulfonyl fluoride has also been evaluated in preclinical studies. These studies have shown that the compound exhibits favorable pharmacokinetic properties and low toxicity profiles at therapeutic concentrations. However, further research is needed to fully understand its long-term effects and potential side effects.

In conclusion, {5H,6H,7H,8H-imidazo[1,2-a]pyridin-2-yl}methanesulfonyl fluoride (CAS No. 2229018-87-3) represents a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it an attractive candidate for further investigation and development as a potential therapeutic agent or tool compound. As research continues to advance our understanding of this compound's properties and mechanisms of action, it is likely to play an increasingly important role in the field of drug discovery.